Cas no 210049-18-6 (4-Aminophenyl b-D-Mannopyranoside Hydrochloride)

• Product Name: 4-Aminophenyl b-D-Mannopyranoside Hydrochloride
• CAS No: 210049-18-6
• MF: C₁₂H₁₈ClNO₆
• MW: 307.727423191071
• MDL: MFCD00190750
• CID: 825262
• PubChem ID: 92023986
• Update Time: 2025-11-02

4-Aminophenyl b-D-Mannopyranoside Hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-Aminophenyl β-D-Mannopyranoside Hydrochloride
• (2S,4S,5S)-2-(4-aminophenoxy)-6-(hydroxymethyl)oxane-3,4,5-triol,hydrochloride
• 4-AMINOPHENYL B-D-MANNOPYRANOSIDE, HYDROCHLORIDE
• 4-Aminophenyl -D-MannopyranosideHydrochloride
• 4-Aminophenyl
• A-D-Mannopyranoside Hydrochloride
• 4-Aminophenyl b-D-mannopyranoside HCl
• 4-Aminophenyl beta-D-Mannopyranoside Hydrochloride
• (2S,3S,4S,5S,6R)-2-(4-aminophenoxy)-6-(hydroxymethyl)oxane-3,4,5-triol;hydrochloride
• beta-D-Mannopyranoside, 4-aminophenyl, hydrochloride (9CI)
• (2S,3S,4S,5S,6R)-2-(4-AMINOPHENOXY)-6-(HYDROXYMETHYL)OXANE-3,4,5-TRIOL HYDROCHLORIDE
• 210049-18-6
• DB-241597
• 4-Aminophenyl-beta-D-mannopyranoside hydrochloride
• W-201837
• 4-Aminophenyl b-D-Mannopyranoside Hydrochloride

• MDL： MFCD00190750
• Inchi： 1S/C12H17NO6.ClH/c13-6-1-3-7(4-2-6)18-12-11(17)10(16)9(15)8(5-14)19-12;/h1-4,8-12,14-17H,5,13H2;1H/t8-,9-,10+,11+,12-;/m1./s1
• InChI Key： FNHHYVPLSLTGMP-BTIVEGDLSA-N
• SMILES： Cl.O1[C@H]([C@H]([C@H]([C@@H]([C@H]1CO)O)O)O)OC1C=CC(=CC=1)N

Computed Properties

• Exact Mass: 307.08200
• Monoisotopic Mass: 307.0822650g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 283
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 125Ų

Experimental Properties

• Melting Point: 146-148°C
• PSA: 125.40000
• LogP: -0.16930

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Glycosyl compounds

Additional information on 4-Aminophenyl b-D-Mannopyranoside Hydrochloride

Professional Introduction to 4-Aminophenyl β-D-Mannopyranoside Hydrochloride (CAS No. 210049-18-6)

4-Aminophenyl β-D-Mannopyranoside Hydrochloride, identified by the Chemical Abstracts Service Number (CAS No.) 210049-18-6, is a specialized glycoside derivative that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound, characterized by its hydrochloride salt form, represents a synthetic intermediate with potential applications in drug development, particularly in the design of carbohydrate-based therapeutics. The structural integrity of this molecule, featuring a 4-aminophenyl moiety linked to a β-D-mannopyranoside core, positions it as a candidate for exploring novel biological interactions and mechanisms.

The 4-aminophenyl β-D-mannopyranoside Hydrochloride structure combines the functionalities of an aromatic amine with the complex sugar backbone of mannose, creating a unique pharmacophore that may interact with various biological targets. The presence of the hydrochloride salt form enhances the solubility and stability of the compound, making it more amenable for formulation into pharmaceutical products. In recent years, there has been growing interest in glycosides due to their role as key components in natural products and their potential as scaffolds for drug design.

Recent advancements in glycobiology have highlighted the importance of carbohydrate-protein interactions in numerous physiological processes, including immune responses, cell adhesion, and signal transduction. The 4-aminophenyl β-D-mannopyranoside Hydrochloride derivative has been investigated for its potential to modulate these interactions, particularly in the context of developing immunomodulatory agents. Studies have suggested that modifications at the anomeric carbon of mannose can significantly alter binding affinities and specificity, making this compound a valuable tool for exploring structure-activity relationships.

In the realm of drug discovery, the 4-aminophenyl group serves as a versatile handle for further chemical modifications, enabling the synthesis of libraries of derivatives with tailored biological activities. The β-D-mannopyranoside core, on the other hand, provides a recognition motif that can be exploited to target specific enzymes or receptors involved in disease pathways. For instance, Mannose-binding lectins (MBLs) and other carbohydrate-binding proteins have been implicated in various inflammatory and infectious diseases, suggesting that compounds like 4-Aminophenyl β-D-Mannopyranoside Hydrochloride could serve as inhibitors or modulators.

The hydrochloride salt form of this compound not only improves its pharmacokinetic properties but also facilitates its use in high-throughput screening assays. Researchers have leveraged this compound to identify novel binders against therapeutic targets by employing techniques such as surface plasmon resonance (SPR) and enzyme-linked immunosorbent assay (ELISA). Additionally, computational modeling has been used to predict binding modes and optimize lead structures derived from 4-Aminophenyl β-D-Mannopyranoside Hydrochloride, accelerating the drug discovery process.

One area where this compound has shown promise is in the development of antiviral agents. Carbohydrates play a crucial role in viral entry and replication, making them attractive targets for therapeutic intervention. The β-D-mannopyranoside moiety is structurally similar to sialic acid, a key component of viral envelopes, suggesting that derivatives of 4-Aminophenyl β-D-Mannopyranoside Hydrochloride could interfere with viral binding to host cells. Preliminary studies have demonstrated inhibitory effects against certain viral strains when tested in cell culture models.

Another emerging application lies in the field of cancer therapy. Glycosylation patterns on tumor cells often differ from those on normal cells, presenting opportunities for targeted therapies. The 4-aminophenyl β-D-mannopyranoside Hydrochloride derivative has been explored as a potential prodrug or adjuvant therapy to enhance antibody-drug conjugate (ADC) efficacy. By modulating carbohydrate-dependent interactions between cancer cells and their microenvironment, this compound could improve treatment outcomes.

The synthesis of 4-Aminophenyl β-D-Mannopyranoside Hydrochloride involves multi-step organic transformations that require precise control over reaction conditions to ensure high yield and purity. Key steps include glycosylation reactions to form the Mannopyranoside core followed by functionalization with the 4-aminophenyl group. Advances in synthetic methodologies have enabled more efficient routes to complex glycosides like this one, reducing costs and improving scalability for industrial applications.

Evaluation of 4-Aminophenyl β-D-Mannopyranoside Hydrochloride toxicity and pharmacokinetics is essential before advancing it into clinical trials. Preclinical studies have focused on assessing its metabolic stability, distribution profiles, and excretion pathways. Pharmacokinetic data indicate that this compound exhibits moderate solubility and bioavailability when administered orally or intravenously. Additionally, preliminary toxicology studies suggest low systemic toxicity at therapeutic doses.

The future prospects for 4-Aminophenyl β-D-Mannopyranoside Hydrochloride are promising given its unique structural features and potential biological activities. Ongoing research aims to optimize its properties through structural analogs and combination therapies to enhance therapeutic efficacy while minimizing side effects. Collaborative efforts between academia and industry are likely to drive further innovation in this area.